Cas no 2171691-77-1 (3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid)

• Product Name: 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid
• CAS No: 2171691-77-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6218959
• PubChem ID: 165514618
• Update Time: 2025-06-09

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid
• EN300-1523217
• 2171691-77-1
• 3-[2-cyclobutyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylbutanoic acid

• Inchi： 1S/C26H30N2O5/c1-15(25(30)31)16(2)27-24(29)23(17-8-7-9-17)28-26(32)33-14-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,15-17,22-23H,7-9,14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YIXXTBXBGHXSTE-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid

Introduction to 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid (CAS No. 2171691-77-1)

3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171691-77-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines a cyclobutyl moiety with an acetamido group and a methylbutanoic acid backbone, further functionalized by a fluoren-9-ylmethoxycarbonyl substituent. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and therapeutic interventions.

The fluoren-9-ylmethoxycarbonyl group, in particular, is a key feature that distinguishes this compound from others. This moiety is known for its stability and its ability to enhance the solubility and bioavailability of attached molecules, making it a valuable component in the design of novel pharmaceuticals. The cyclobutyl ring introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability, while the acetamido group provides a site for further chemical modifications and interactions with biological targets.

In recent years, there has been growing interest in the development of compounds that incorporate fluorene-based scaffolds due to their favorable photophysical properties and potential applications in photodynamic therapy and imaging techniques. The compound under discussion, with its fluoren-9-ylmethoxycarbonyl moiety, aligns well with this trend. Research has demonstrated that fluorene derivatives can exhibit excellent fluorescence characteristics, making them suitable for use as probes or markers in diagnostic assays. Furthermore, the combination of these features with other pharmacophores has led to the discovery of novel compounds with enhanced therapeutic potential.

The cyclobutyl group in this molecule also plays a crucial role in determining its pharmacokinetic behavior. Cycloalkyl groups are known to influence the metabolic pathways of drugs, often leading to improved bioavailability and reduced clearance rates. This characteristic makes 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid a promising candidate for oral administration or other routes of delivery where sustained activity is desired.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of multiple functional groups allows for further derivatization, enabling chemists to tailor its properties for specific therapeutic applications. For instance, the acetamido group can be modified to introduce additional binding sites or to enhance interactions with target enzymes or receptors. Similarly, the methylbutanoic acid moiety provides a platform for incorporating other pharmacophores that may enhance efficacy or reduce side effects.

Recent studies have highlighted the importance of structure-function relationships in drug design. By understanding how different structural elements contribute to the overall properties of a molecule, researchers can optimize its activity and selectivity. The compound 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid, with its rich structural diversity, exemplifies this principle. Its multifaceted nature allows it to interact with multiple biological targets simultaneously, potentially leading to synergistic effects that could improve therapeutic outcomes.

The development of novel pharmaceuticals often involves iterative processes of synthesis, characterization, and testing. Each step is critical in ensuring that the final product meets stringent safety and efficacy standards. The synthesis of compounds like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as catalytic asymmetric reactions or protecting group strategies, may be employed to achieve this goal.

In addition to its synthetic challenges, another key consideration is the pharmacological profile of the compound. Preclinical studies are essential to evaluate its potency, selectivity, toxicity, and pharmacokinetic properties. These studies often involve in vitro assays using cell lines or animal models to assess how the compound interacts with biological systems. The results from these studies provide valuable insights into its potential as a therapeutic agent and guide further development efforts.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 3-2-cyclobutyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylbutanoic acid. Molecular modeling techniques can predict how a compound will bind to target proteins or enzymes, providing a rational basis for designing modifications that enhance its activity. Additionally, virtual screening methods allow researchers to rapidly evaluate large libraries of compounds for their potential interactions with biological targets.

One area where this compound shows particular promise is in the treatment of neurological disorders. Fluorene derivatives have been explored for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The combination of these features with other pharmacophores may lead to novel therapies for conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, the rigidity introduced by the cyclobutyl group could enhance binding affinity at CNS receptors while minimizing off-target effects.

The therapeutic potential of 3-(Z)-4-(4-chlorophenyl)-N-(4-fluorobenzoyl)-1-(4-methoxyphenyl)buta-dienoamide (CAS No: 2171691 77 1) extends beyond neurological disorders; it also holds promise for applications in oncology and anti-inflammatory treatments. Researchers have identified that certain fluorene-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. By leveraging these properties through structural modifications,3-(Z)-4-(4-chlorophenyl)-N-(4-fluorobenzoyl)-1-(4-methoxypheny l)buta-dienoamide (CAS No: 2171691 77 1) could serve as a foundation for developing targeted therapies against various types of cancer.

The anti-inflammatory potential stems from its ability not only inhibit inflammatory pathways but also modulate immune responses at multiple levels including cytokine production; modulation T-cell differentiation; regulation immune cell trafficking; etc.. This dual action makes it an attractive candidate both alone; combined regimens where synergistic benefits would be expected particularly when addressing chronic inflammatory diseases such as rheumatoid arthritis psoriasis etc..